Cas no 50668-79-6 (Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-)

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- structure
50668-79-6 structure
Product Name:Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
CAS No:50668-79-6
MF:C17H14O8
MW:346.288265705109
CID:371171
PubChem ID:3035008
Update Time:2025-04-19

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
    • Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
    • 2,3-dihydro-2,3-dihydroxyaflatoxin B(1)
    • 50668-79-6
    • Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS-(6aalpha,8beta,9alpha,9aalpha))-
    • 2,3-Dihydroxy-2,3-dihydroaflatoxin B1
    • Aflatoxin B1 diol
    • CYCLOPENTA(C)FURO(3',2':4,5)FURO(2,3-H)(1)BENZOPYRAN-1,11-DIONE, 2,3,6A,8,9,9A-HEXAHYDRO-8,9-DIHYDROXY-4-METHOXY-, (6AS-(6A.ALPHA.,8.BETA.,9.ALPHA.,9A.ALPHA.))-
    • Q27156099
    • DTXSID30964904
    • Aflatoxin B1-2,3-dihydrodiol
    • Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, labeled with carbon-14, (6aS-(6aalpha,8beta,9alpha,9aalpha))-
    • 8,9-Dihydroxy-4-methoxy-2,3,6a,8,9,9a-hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
    • UNII-P8E807JA4N
    • 75084-29-6
    • CHEBI:82580
    • C19588
    • 2,3-dihydro-2,3-dihydroxyaflatoxin b1
    • (3R,4R,5R,7S)-4,5-dihydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
    • Aflatoxin B1-2,3-diol
    • 8,9-DIHYDROXYAFLATOXIN B1
    • P8E807JA4N
    • Inchi： 1S/C17H14O8/c1-22-7-4-8-11(12-13(19)16(21)25-17(12)23-8)14-10(7)5-2-3-6(18)9(5)15(20)24-14/h4,12-13,16-17,19,21H,2-3H2,1H3/t12-,13-,16-,17+/m1/s1
    • InChI Key： JRZBEIPOZPNWID-KFZJALRRSA-N
    • SMILES： O1[C@H]([C@@H]([C@H]2C3C4=C(C(=CC=3O[C@@H]12)OC)C1=C(C(=O)O4)C(CC1)=O)O)O

Computed Properties

  • Exact Mass: 346.06882
  • Monoisotopic Mass: 346.06886740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: -0.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 111.52

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- Related Literature

Related Categories

50668-79-6 (Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd